![molecular formula C24H35FO5Si B8352321 Diethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate](/img/structure/B8352321.png)
Diethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-3-(4-fluorophenyl)cyclohex-4-ene-1,2-dicarboxylate
Cat. No. B8352321
M. Wt: 450.6 g/mol
InChI Key: QVDQBZSBIDKRJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07345083B2
Procedure details
To a solution of 37 g (˜80% pure, 133.1 mmol, 1 equiv.) of 1E and 1Z-tert-butyl{[1-(4-fluorobenzylidene)prop-2-en-1-yl]oxy}dimethylsilane (Example 1, step C) and 17 mL (18 g, 104.6 mmol) diethyl(2E)-but-2-enedioate in 200 mL xylenes under nitrogen atmosphere was heated at 160° C. for 5 hr then cooled to RT. The solvent was evaporated under vacuum to give an oil which was used without further purification.
[Compound]
Name
1E
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
diethyl(2E)-but-2-enedioate
Quantity
17 mL
Type
reactant
Reaction Step One
[Compound]
Name
xylenes
Quantity
200 mL
Type
solvent
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[C:1]([Si:5]([O:8]/[C:9](=[CH:12]\[C:13]1[CH:18]=[CH:17][C:16]([F:19])=[CH:15][CH:14]=1)/[CH:10]=[CH2:11])([CH3:7])[CH3:6])([CH3:4])([CH3:3])[CH3:2].[C:20]([O:29][CH2:30][CH3:31])(=[O:28])/[CH:21]=[CH:22]/[C:23]([O:25][CH2:26][CH3:27])=[O:24]>>[Si:5]([O:8][C:9]1[CH:12]([C:13]2[CH:18]=[CH:17][C:16]([F:19])=[CH:15][CH:14]=2)[CH:21]([C:20]([O:29][CH2:30][CH3:31])=[O:28])[CH:22]([C:23]([O:25][CH2:26][CH3:27])=[O:24])[CH2:11][CH:10]=1)([C:1]([CH3:2])([CH3:3])[CH3:4])([CH3:7])[CH3:6]
|
Inputs
Step One
[Compound]
|
Name
|
1E
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)[Si](C)(C)O\C(\C=C)=C/C1=CC=C(C=C1)F
|
|
Name
|
diethyl(2E)-but-2-enedioate
|
|
Quantity
|
17 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(\C=C\C(=O)OCC)(=O)OCC
|
[Compound]
|
Name
|
xylenes
|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated under vacuum
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give an oil which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was used without further purification
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
[Si](C)(C)(C(C)(C)C)OC=1C(C(C(CC1)C(=O)OCC)C(=O)OCC)C1=CC=C(C=C1)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
